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Compound of Interest

Compound Name: 3-Mercapto-1,2,4-triazole

Cat. No.: B187511

In-Depth Technical Guide to 3-Mercapto-1,2,4-
triazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Mercapto-1,2,4-triazole, a
versatile heterocyclic compound with significant applications in pharmaceuticals and materials
science. This document details its fundamental properties, synthesis, analytical methods, and
diverse biological activities, offering valuable insights for researchers and professionals in drug
discovery and development.

Core Physicochemical Properties

3-Mercapto-1,2,4-triazole, also known as 1,2,4-triazole-3-thiol, is a foundational structure for
the synthesis of a wide array of biologically active molecules.[1] Its key identifiers and
physicochemical properties are summarized below.
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Property Value Reference
CAS Number 3179-31-5 [21[31[4][5]
Molecular Formula C2H3NsS [21[31[5]
Molecular Weight 101.13 g/mol [21[31[6][7]
IUPAC Name 1,2,4-Triazole-3-thiol [1114]

3-Mercapto-1,2,4-triazole, 3H-
Synonyms ) ] [11[3]
1,2,4-Triazole-3-thione

White to light yellow crystalline

Appearance [2][4][6]
powder

Melting Point 218 - 223 °C [2][4]

Purity > 98% [21[4]

Synthesis and Characterization

The synthesis of 3-Mercapto-1,2,4-triazole is well-established, with common methods
involving the cyclization of thiosemicarbazide derivatives. A prevalent and efficient laboratory-
scale synthesis involves the reaction of thiosemicarbazide with formic acid, followed by
cyclization.

Experimental Protocol: Synthesis from
Thiosemicarbazide and Formic Acid

This two-step protocol outlines the synthesis of 1,2,4-triazole-3(5)-thiol, a tautomeric form of 3-
Mercapto-1,2,4-triazole.[S]

Step 1: Synthesis of 1-Formyl-3-thiosemicarbazide[8]

e Heat 400 mL of 90% formic acid in a 2 L round-bottomed flask on a steam bath for 15
minutes.

e Add 182 g (2 moles) of thiosemicarbazide to the heated formic acid and swirl until dissolved.
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e Continue heating for 30 minutes. Crystalline 1-formyl-3-thiosemicarbazide will typically
separate during this time.

e Add 600 mL of boiling water to the mixture to form a milky solution and filter it through a
fluted filter paper.

o Allow the filtrate to stand for 1 hour, then cool in an ice bath for 2 hours.

o Collect the precipitated 1-formyl-3-thiosemicarbazide by suction filtration and air-dry
overnight.

Step 2: Synthesis of 1,2,4-Triazole-3(5)-thiol[8]

e Prepare a solution of 178.5 g (1.5 moles) of 1-formyl-3-thiosemicarbazide and 60 g (1.5
moles) of sodium hydroxide in 300 mL of water in a 2 L round-bottomed flask.

o Heat the solution on a steam bath for 1 hour.

e Cool the solution in an ice bath for 30 minutes.

e Add 150 mL of concentrated hydrochloric acid to the cooled solution.

e Cool the reaction mixture in an ice bath for 2 hours to facilitate precipitation.

o Collect the precipitated product by suction filtration.

o Recrystallize the product by dissolving it in 300 mL of boiling water, filtering the hot solution,
and then cooling the filtrate in an ice bath for 1 hour.

o Collect the purified 1,2,4-triazole-3(5)-thiol by suction filtration and air-dry overnight.
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Step 1: Synthesis of 1-Formyl-3-thiosemicarbazide
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Caption: Workflow for the synthesis of 3-Mercapto-1,2,4-triazole.
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Spectroscopic Characterization

The structural elucidation of 3-Mercapto-1,2,4-triazole is confirmed through various
spectroscopic technigues.

o FT-IR Spectroscopy: The FT-IR spectrum of 3-Mercapto-1,2,4-triazole shows characteristic
absorption bands. The N-H stretching vibrations are observed as two weak bands around
3350 cm~1 and 3250 cm~1.[9] The presence of a C=S absorption band between 1166-1258
cm~1 and an S-H absorption band around 2550-2700 cm~* confirms the thione-thiol
tautomerism.[9] The stretching vibrations of the N=N double bond in the triazole ring are
recorded at approximately 1260 cm~1.[10]

 NMR Spectroscopy: Both *H and 3C NMR spectroscopy are instrumental in confirming the
structure. In 13C NMR, the carbons of the triazole ring typically appear in the range of 152-
166 ppm.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis
and quantification of 3-Mercapto-1,2,4-triazole and its derivatives in various matrices.[11]

Experimental Protocol: Reverse-Phase HPLC Analysis

The following protocol provides a general method for the analysis of 3-Mercapto-1,2,4-
triazole.[2]
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Parameter Specification
Newcrom R1 or equivalent C18 reverse-phase
Column
column
Acetonitrile and water with phosphoric acid. For
Mobile Phase MS compatibility, formic acid should be used
instead of phosphoric acid.
] UV at the wavelength of maximum absorbance
Detection
(e.g., ~260 nm)
Flow Rate Typically 1.0 mL/min

Injection Volume

10 L

Sample Preparation (for serum analysis of a related compound, 3-amino-5-mercapto-1,2,4-

triazole):[4][5]

Treat the serum sample with tributylphosphine (TBP) to reduce any disulfide bonds.

o Precipitate proteins by adding acetonitrile.

o Centrifuge the sample to separate the precipitated proteins.

» Derivatize the supernatant with a thiol-reactive fluorescent probe, such as

monobromobimane (MBB), for enhanced detection.

« Inject the derivatized sample into the HPLC system.

HPLC Analysis Workflow

Sample Preparation

Sample (Reduction, Protein Precipitation HPLC System UV or Fluorescence Data Analysis
(e.g., Serum) Dérivatization) P ’ (C18 Column) Detector (Quantification)

Click to download full resolution via product page
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Caption: General workflow for HPLC analysis.

Biological Activities and Therapeutic Potential

Derivatives of 3-Mercapto-1,2,4-triazole exhibit a broad spectrum of pharmacological
activities, making this scaffold highly attractive for drug discovery.[1][12][13]

Antibacterial and Antifungal Activity

Numerous studies have reported the potent antibacterial and antifungal properties of mercapto-
triazole derivatives.[12][14] The mechanism of action for some of these derivatives involves the
inhibition of essential bacterial enzymes such as DNA gyrase and dihydrofolate reductase
(DHFR).[14]

Anticancer Activity

The 1,2,4-triazole moiety is a key component of several anticancer agents.[15] Recent
research has focused on designing 5-mercapto-1,2,4-triazole derivatives that target specific
signaling pathways implicated in cancer progression. One such pathway is the PISK/AKT
pathway, which is crucial for cell survival and proliferation and is often dysregulated in various
cancers.[15] Molecular docking studies have shown that certain derivatives can fit favorably
into the active site of the PI3K protein, suggesting their potential as PI3K inhibitors.[15]
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Caption: Inhibition of the PISK/AKT pathway by a 3-Mercapto-1,2,4-triazole derivative.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b187511?utm_src=pdf-body-img
https://www.benchchem.com/product/b187511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Other Biological Activities

In addition to the activities mentioned above, derivatives of 3-Mercapto-1,2,4-triazole have
been reported to possess anti-inflammatory, antitubercular, antiviral, and anticonvulsant
properties.[1] One related compound, 3-amino-5-mercapto-1,2,4-triazole, has been identified
as a goitrogen due to its inhibitory effect on thyroid peroxidase.[5]

Industrial and Research Applications

Beyond its therapeutic potential, 3-Mercapto-1,2,4-triazole serves as a vital intermediate in
various industries.

o Pharmaceutical and Agrochemical Synthesis: It is a key building block for the synthesis of a
wide range of active pharmaceutical ingredients (APIs) and pesticides.[3][16]

o Corrosion Inhibition: This compound and its derivatives have demonstrated significant
efficacy as corrosion inhibitors for various metals and alloys, including aluminum and copper,
in different corrosive environments.[17][18][19] The inhibition mechanism often involves the
adsorption of the molecule onto the metal surface, forming a protective film.

Conclusion

3-Mercapto-1,2,4-triazole is a compound of considerable scientific and industrial importance.
Its versatile chemical nature allows for the synthesis of a diverse library of derivatives with a
wide array of biological activities, making it a privileged scaffold in medicinal chemistry.
Furthermore, its utility as a synthetic intermediate and a corrosion inhibitor underscores its
broad applicability. This guide provides a foundational understanding of its properties,
synthesis, analysis, and applications, intended to support and inspire further research and
development in this promising area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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